Cas no 1351809-37-4 (1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1351809-37-4
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 4591953
• Update Time: 2025-10-30

1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethyl-phenyl)-5-pyridin-2-yl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C16H14N4O2/c1-2-11-7-3-4-9-13(11)20-15(12-8-5-6-10-17-12)14(16(21)22)18-19-20/h3-10H,2H2,1H3,(H,21,22)
• InChI Key： AREMGPKNVVDOAX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2CC)C(C2=NC=CC=C2)=C(C(O)=O)N=N1

Additional information on 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid

1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1351809-37-4): An Overview of a Promising Compound in Medicinal Chemistry

1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1351809-37-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid is characterized by a triazole core linked to a pyridine ring and a substituted phenyl group. The presence of these functional groups imparts the molecule with diverse chemical properties and biological activities. The triazole moiety is known for its stability and ability to form hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. The pyridine ring contributes to the molecule's lipophilicity and electronic properties, while the ethyl-substituted phenyl group adds steric bulk and influences the overall conformation of the molecule.

The synthesis of 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied using various methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile method for constructing triazole-containing compounds. This reaction typically involves the coupling of an azide and an alkyne in the presence of a copper catalyst to form the desired triazole product. Another method involves the reaction of 2-chloropyridine with 4-amino-N-(2-ethylphenyl)-5-(prop-2ynoyl)-4H-[1,2,3-triazol]-4-thione in the presence of potassium carbonate in acetonitrile.

In terms of biological activities, 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its anticancer activity. Research has shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis. These findings suggest that this compound may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 1-(2-ethylphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable oral bioavailability and good plasma stability. However, further studies are needed to optimize its pharmacokinetic profile and evaluate its safety and efficacy in preclinical models.

In recent years, there has been growing interest in exploring the use of triazole-containing compounds for their multifunctional properties. The versatility of the triazole scaffold allows for the design and synthesis of molecules with diverse biological activities. For example, researchers have developed triazole-based compounds with antiviral properties against various viral infections, including HIV and hepatitis C virus (HCV). Additionally, triazole derivatives have been investigated for their neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of 1-(2-ethylphenyl)-5-pyridin-2-y l - 1 H - 1 , 2 , 3 -triazole - 4 -carboxylic acid as a therapeutic agent is still in its early stages. However, ongoing research efforts are focused on optimizing its structure to enhance its potency and selectivity towards specific biological targets. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes of this compound with target proteins and identify key interactions that can be exploited for rational drug design.

In conclusion, 1-(2-Ethylphenyl)-5-Pyridin - 2 - yl - 1 H - 1 , 2 , 3 -triazole - 4 -carboxylic Acid (CAS No. 1351809 - 37 - 4) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a novel drug candidate. As research in this field continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.